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Compound of Interest

Compound Name: 9s,13r-12-Oxophytodienoic Acid

Cat. No.: B058145 Get Quote

Essential Safety and Handling Guide for 9S,13R-12-
Oxophytodienoic Acid
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 9S,13R-12-Oxophytodienoic Acid.

This document provides crucial safety and logistical information for the operational use and

disposal of 9S,13R-12-Oxophytodienoic Acid in a laboratory setting. Adherence to these

guidelines is essential to ensure the safety of all personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
Due to conflicting safety information regarding similar compounds, a cautious approach is

recommended. While some sources may classify 12-Oxophytodienoic Acid as non-hazardous,

related compounds are identified as flammable and capable of causing serious eye and skin

irritation. Therefore, it is prudent to treat 9S,13R-12-Oxophytodienoic Acid as a hazardous

substance. The following personal protective equipment is mandatory when handling this

compound.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles that meet ANSI Z87.1

standards are required to protect against

potential splashes. A face shield should be worn

in addition to goggles when handling larger

quantities or if there is a significant risk of

splashing.

Hand Protection

Chemically resistant gloves, such as nitrile or

neoprene, must be worn. Inspect gloves for any

signs of degradation or puncture before use and

replace them immediately if compromised.

Body Protection

A flame-resistant lab coat should be worn over

personal clothing that covers the legs (e.g., long

pants). The lab coat should be kept clean and in

good condition.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize the risk of inhalation. If a fume hood is

not available or if aerosolization is likely, a

respirator may be necessary based on a risk

assessment.

Foot Protection
Closed-toe and closed-heel shoes must be worn

at all times in the laboratory.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 9S,13R-12-Oxophytodienoic
Acid during routine laboratory operations.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Have spill containment materials readily accessible.

Handling:

Wear the appropriate PPE as specified in the table above.

Handle the compound in a chemical fume hood to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, pipettes) to handle the material.

Storage:

Store 9S,13R-12-Oxophytodienoic Acid in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from sources of ignition.

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

Clean the work area and any equipment used.

Disposal Plan
As a precautionary measure, 9S,13R-12-Oxophytodienoic Acid and any materials

contaminated with it should be treated as hazardous waste.

Waste Segregation:

Do not dispose of this compound down the drain or in regular trash.

Collect all waste materials (e.g., used gloves, contaminated wipes, excess material) in a

designated, clearly labeled hazardous waste container.

Container Management:
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Ensure the hazardous waste container is compatible with the chemical and is kept closed

when not in use.

Store the waste container in a designated satellite accumulation area within the laboratory.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Visual Workflow Guides
The following diagrams illustrate the key processes for handling and disposing of 9S,13R-12-
Oxophytodienoic Acid.
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Caption: Workflow for handling 9S,13R-12-Oxophytodienoic Acid.
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Caption: Disposal workflow for 9S,13R-12-Oxophytodienoic Acid.

To cite this document: BenchChem. [Personal protective equipment for handling 9s,13r-12-
Oxophytodienoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058145#personal-protective-equipment-for-handling-
9s-13r-12-oxophytodienoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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